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Compound of Interest

Compound Name: 5-Ethyl-2-methoxybenzaldehyde

CAS No.: 85944-02-1

Cat. No.: B1310461

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and potential applications of 5-Ethyl-2-methoxybenzaldehyde
(CAS No. 85944-02-1). This document is intended to serve as a valuable resource for

researchers and professionals in organic synthesis, medicinal chemistry, and materials

science. While detailed experimental data for this specific compound is not abundantly

available in public literature, this guide synthesizes the known information and provides context

through comparative data from structurally related compounds.

Introduction
5-Ethyl-2-methoxybenzaldehyde is a substituted aromatic aldehyde featuring a benzaldehyde

core with a methoxy group at the 2-position and an ethyl group at the 5-position. This unique

substitution pattern influences its electronic properties and reactivity, making it a molecule of

interest for various synthetic applications. Its structural similarity to other

methoxybenzaldehydes, which are known for their roles as intermediates in the
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pharmaceutical, agrochemical, and fragrance industries, suggests a range of potential uses for

this compound. Notably, it has been identified as a valuable intermediate in the synthesis of

antiviral and anticancer drug candidates, highlighting its significance in medicinal chemistry.

Physicochemical Properties
Precise experimental data for 5-Ethyl-2-methoxybenzaldehyde is not extensively

documented. However, based on available information and comparison with analogous

compounds, the following properties can be summarized.

Property Value Source/Comment

IUPAC Name
5-Ethyl-2-

methoxybenzaldehyde
---

CAS Number 85944-02-1 ---

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Characteristic aromatic [1]

Boiling Point
~170 °C (at atmospheric

pressure)

Approximate value;

experimental verification is

recommended.[1]

Melting Point Not available
Likely a low-melting solid or

liquid at room temperature.

Density Not available ---

Solubility

Soluble in common organic

solvents (e.g., ethanol,

acetone, dichloromethane);

limited solubility in water.

[1]

Spectroscopic Characterization
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Detailed, publicly available spectra for 5-Ethyl-2-methoxybenzaldehyde are scarce. The

following are predicted and expected spectral characteristics based on its structure and data

from related compounds like 2-methoxybenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the aldehyde proton, the methoxy group, and the ethyl group. The

aromatic protons will likely appear as a complex multiplet or as distinct doublets and a

doublet of doublets in the range of δ 6.9-7.8 ppm. The aldehyde proton should be a singlet at

a downfield chemical shift, typically around δ 10.3 ppm. The methoxy protons will be a

singlet around δ 3.9 ppm. The ethyl group will present as a quartet (CH₂) around δ 2.7 ppm

and a triplet (CH₃) around δ 1.2 ppm.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon

(around δ 190 ppm), the aromatic carbons (in the range of δ 110-160 ppm), the methoxy

carbon (around δ 56 ppm), and the two carbons of the ethyl group (CH₂ around δ 29 ppm

and CH₃ around δ 16 ppm).

Infrared (IR) Spectroscopy
The IR spectrum of 5-Ethyl-2-methoxybenzaldehyde is expected to exhibit the following

characteristic absorption bands:

C=O stretch (aldehyde): A strong band around 1680-1700 cm⁻¹.

C-H stretch (aromatic and aliphatic): Multiple bands in the region of 2850-3100 cm⁻¹.

C-O stretch (ether): A band in the region of 1240-1260 cm⁻¹.

C-H bend (aromatic): Bands in the fingerprint region, indicative of the substitution pattern.

Mass Spectrometry (MS)
In a mass spectrum, the molecular ion peak (M⁺) for 5-Ethyl-2-methoxybenzaldehyde would

be observed at m/z 164. Key fragmentation patterns would likely involve the loss of the formyl

group (CHO) to give a fragment at m/z 135, and subsequent fragmentation of the aromatic ring

and substituents.
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Synthesis of 5-Ethyl-2-methoxybenzaldehyde
Two primary synthetic routes for 5-Ethyl-2-methoxybenzaldehyde have been proposed,

leveraging common organic reactions.

Synthesis via Friedel-Crafts Alkylation of 2-
Methoxybenzaldehyde
This approach involves the direct ethylation of the aromatic ring of 2-methoxybenzaldehyde.

The methoxy group is an ortho-, para-director, and while the aldehyde group is deactivating,

the ethyl group can be introduced at the para position to the methoxy group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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